(Z)-N-(6-fluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-[6-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C21H22FN3O5S2/c1-29-11-10-25-18-7-4-16(22)14-19(18)31-21(25)23-20(26)15-2-5-17(6-3-15)32(27,28)24-8-12-30-13-9-24/h2-7,14H,8-13H2,1H3
• InChI Key: BHAOYPGADAXYIJ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)F)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C21H22FN3O5S2
• Molecular Weight: 479.5 g/mol

Description

(Z)-N-(6-fluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide is a useful research compound. Its molecular formula is C21H22FN3O5S2 and its molecular weight is 479.54. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(6-fluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(6-fluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research has explored the synthesis of novel heterocyclic compounds, such as benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone. These compounds were evaluated for their anti-inflammatory and analgesic activities, indicating their potential in medicinal chemistry for drug development (Abu‐Hashem et al., 2020).

Antimicrobial Studies

Fluoroquinolone-based thiazolidinones have been synthesized from lead molecules and tested for their antibacterial and antifungal activities, showcasing the compound's potential in addressing microbial resistance (Patel & Patel, 2010).

Fluorogenic Chemodosimeters

A thioamide derivative of 8-hydroxyquinoline-benzothiazole was prepared for its selective fluorescence-enhancing properties towards Hg2+ ions in aqueous solutions, demonstrating its application in environmental monitoring and detection of mercury (Song et al., 2006).

Photodynamic Therapy

New zinc phthalocyanines substituted with benzenesulfonamide derivative groups were synthesized for their high singlet oxygen quantum yield. These compounds' spectroscopic, photophysical, and photochemical properties suggest their potential use as photosensitizers in photodynamic therapy for cancer treatment (Pişkin et al., 2020).

Antiproliferative Activity

The synthesis and structural exploration of a novel bioactive heterocycle incorporating morpholino and piperidinyl groups have been conducted. This compound was evaluated for antiproliferative activity, highlighting its potential in cancer research (Benaka Prasad et al., 2018).

Antimicrobial Activity of Fluorinated Compounds

Fluorinated benzothiazolo imidazole compounds were synthesized and demonstrated promising antimicrobial activity, indicating the significance of fluorine substitution in enhancing the biological activity of therapeutic agents (Sathe et al., 2011).